Cas no 462068-67-3 (methyl 3-amino-5-methyl-1H-indole-2-carboxylate)

• Product name: methyl 3-amino-5-methyl-1H-indole-2-carboxylate
• CAS No: 462068-67-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD03446210
• CID: 1017457
• PubChem ID: 796237

methyl 3-amino-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid,3-amino-5-methyl-,methylester(9CI)
• 3-AMINO-5-METHYL-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• STL135948
• CCG-344843
• 3-Amino-5-methyl-1H-indole-2-carboxylic acidmethyl ester
• Oprea1_397134
• Oprea1_204799
• VS-01581
• MFCD03446210
• SR-01000362308
• methyl 3-amino-5-methyl-1H-indole-2-carboxylate
• SR-01000362308-1
• BAS 04456666
• 462068-67-3
• BBL005458
• SCHEMBL23873802
• CS-0314029
• E84592
• AKOS000264801
• methyl3-amino-5-methyl-1H-indole-2-carboxylate
• ALBB-020882
• 1H-indole-2-carboxylic acid, 3-amino-5-methyl-, methyl ester

• MDL： MFCD03446210
• Inchi： InChI=1S/C11H12N2O2/c1-6-3-4-8-7(5-6)9(12)10(13-8)11(14)15-2/h3-5,13H,12H2,1-2H3
• InChI Key： UMTRNZODNOATRF-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)NC(=C2N)C(=O)OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives